Methyl 2-(1H-indol-3-yl)acetate

• CAS No.: 1912-33-0
• Product Name: Methyl 2-(1H-indol-3-yl)acetate
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: methyl 2-(1H-indol-3-yl)acetate
• Standard InChI: InChI=1S/C11H11NO2/c1-14-11(13)6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,12H,6H2,1H3
• Standard InChIKey: KTHADMDGDNYQRX-UHFFFAOYSA-N
• SMILES: COC(=O)CC1=CNC2=CC=CC=C21
• Canonical SMILES: COC(=O)CC1=CNC2=CC=CC=C21
• Melting Point: 125°C
• Physical Description: Solid
• Description: Indole-3-methyl acetate, also known as methyl 3-indolylacetate or methyl b-indoleacetic acid, belongs to the class of organic compounds known as indole-3-acetic acid derivatives. Indole-3-acetic acid derivatives are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole. Indole-3-methyl acetate exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Indole-3-methyl acetate has been primarily detected in feces. Indole-3-methyl acetate can be biosynthesized from indole-3-acetic acid. Outside of the human body, indole-3-methyl acetate can be found in a number of food items such as pulses, green bean, sour cherry, and corn. This makes indole-3-methyl acetate a potential biomarker for the consumption of these food products.; Methyl (indol-3-yl)acetate is the methyl ester of indole-3-acetic acid. It has a role as an antineoplastic agent and a metabolite. It is a member of indoles and a methyl ester. It derives from an indole-3-acetic acid.
• Synonyms: 1H-Indole-3-acetic Acid Methyl Ester; (1H-Indol-3-yl)acetic Acid Methyl Ester; Methyl 2-(1H-Indol-3-yl)acetate; Methyl β-Indoleacetate; NSC 63806; β-Indolylacetic Acid Methyl Ester
• PubChem Compound: 74706
• Last Modified: Nov 11 2021